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Compound of Interest

Compound Name: Magnesium dichromate

Cat. No.: B13814811 Get Quote

This guide provides comprehensive technical information regarding the chemical compound

magnesium dichromate, with a focus on its CAS number and associated safety data. The

information is intended for researchers, scientists, and professionals in drug development who

may be handling or evaluating this substance.

Chemical Identification
Magnesium dichromate is an inorganic compound with the chemical formula MgCr₂O₇.[1][2]

[3] It is recognized for its strong oxidizing properties and is typically a bright red, crystalline

solid.[1]

Identifier Value

Chemical Name Magnesium Dichromate

CAS Number 14104-85-9

Molecular Formula Cr₂MgO₇[2]

Molecular Weight 240.29 g/mol [1][2][4]

PubChem CID 61713[2][4][5]

EINECS 237-959-1[1][2][4]
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Magnesium dichromate is classified as a hazardous substance due to its toxicity and other

dangerous properties.[1] It is crucial to handle this chemical with appropriate safety

precautions.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard classifications for magnesium dichromate:

Hazard Class Category

Acute Toxicity, Oral Category 4[4][5]

Skin Sensitization Category 1[4][5]

Carcinogenicity Category 1B / 1A[4][5]

Hazardous to the aquatic environment, acute

hazard
Category 1[5]

Hazardous to the aquatic environment, long-

term hazard
Category 1[4][5]

Element Description

Pictogram(s)
Irritant, Health Hazard, Environmental Hazard[5]

[6]

Signal Word Danger[4][5][6]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[4][5][6]

H317: May cause an allergic skin reaction.[4][5][6][7][8]

H350: May cause cancer.[4][5][6][7][8]

H400: Very toxic to aquatic life.[5][6]

H410: Very toxic to aquatic life with long lasting effects.[4][5][6]
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Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements includes, but is not limited to: P201, P202,

P261, P270, P272, P273, P280, P301+P312, P302+P352, P308+P313, P333+P313,

P362+P364, P391, P405, and P501.[4][5]

Magnesium dichromate is a known human carcinogen.[5][9] The International Agency for

Research on Cancer (IARC) classifies it as a Class 1 carcinogen.[5][6] It is also recognized as

a human carcinogen by the National Toxicology Program (NTP) and the American Conference

of Governmental Industrial Hygienists (ACGIH).[5][6][9]

Additional health hazards include:

Nephrotoxin: Potentially toxic to the kidneys in an occupational setting.[5][6][9]

Dermatotoxin: Can cause skin burns and allergic skin reactions (sensitizer).[5][6][9]

Asthma: May induce reversible bronchoconstriction if inhaled.[5][6][9]

Organization Limit Notes

OSHA (PEL) 0.005 mg/m³ As Cr(VI)[6][9]

ACGIH (TLV) 0.0001 mg/m³
As Cr(VI), inhalable particulate

matter[6][9]

ACGIH (STEL) 0.0005 mg/m³
As Cr(VI), inhalable particulate

matter[9]

Experimental Protocols and Handling
Detailed experimental protocols for specific applications involving magnesium dichromate are

not publicly available and should be developed in accordance with laboratory safety standards

and the specific requirements of the experiment. The following are general guidelines based on

available safety data.

Handling: Use only in a well-ventilated area, preferably under a fume hood.[10] Avoid

breathing dust.[8][10] Do not eat, drink, or smoke when using this product.[4][7] Avoid
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contact with skin and eyes.[10][11] Wear appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection.[8][10]

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[8][11] Keep

away from food.[11] Store locked up.[4][8]

If Swallowed: Call a POISON CENTER or doctor if you feel unwell.[4] Rinse mouth.[4]

If on Skin: Wash with plenty of soap and water.[8] If skin irritation or a rash occurs, get

medical advice/attention.[4][8]

If Exposed or Concerned: Get medical advice/attention.[4][8]

In case of a spill, collect the spillage to prevent it from entering drains.[4][7][8] Dispose of the

contents and container to an approved waste disposal plant.[8]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for handling magnesium dichromate,

from initial hazard identification to appropriate response measures.

Hazard Identification

Prevention & Control

Response & First Aid

Storage & Disposal

H302: Harmful if swallowed

P261: Avoid breathing dust

Inhalation/Ingestion Risk

H317: May cause an allergic skin reaction

P280: Wear protective equipment

Skin Contact Risk

H350: May cause cancer

P201: Obtain special instructions

Carcinogenic Risk

H410: Very toxic to aquatic life

P273: Avoid release to the environment

Environmental Risk

P308+P313: If exposed, get medical advice

If Exposed

P301+P312: If swallowed, call for medical help

If Ingested

P391: Collect spillage

If Spilled

P302+P352: If on skin, wash with water

If on Skin

P405: Store locked up

P501: Dispose of safely
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Caption: Logical flow from hazard identification to response for magnesium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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